Cas no 2172165-03-4 (2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid)

• Product Name: 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid
• CAS No: 2172165-03-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5808258
• PubChem ID: 165760866
• Update Time: 2025-08-04

2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid
• 2-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}acetic acid
• EN300-1566636
• 2172165-03-4

• Inchi： 1S/C26H30N2O5/c29-23(27-16-24(30)31)12-15-26(13-6-1-7-14-26)28-25(32)33-17-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22H,1,6-7,12-17H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： UWHQOZZTTGWCFN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CCC(NCC(=O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid

Introduction to 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid (CAS No. 2172165-03-4) and Its Applications in Modern Chemical Biology

The compound 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid, identified by its CAS number 2172165-03-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The structural framework of 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety enhances the compound's solubility and stability, while the cyclohexylpropanamido group introduces a rigid scaffold that can facilitate precise interactions with biological targets. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs) and other non-traditional drug targets. The structure of 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid suggests that it may have the capability to interact with such targets, potentially opening up new avenues for therapeutic intervention. This is particularly relevant in the context of diseases where PPIs play a critical role, such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The combination of the fluoren-9-ylmethoxycarbonyl group and the cyclohexylpropanamido moiety provides a versatile platform for modifications that can fine-tune its binding properties. This flexibility is crucial for optimizing drug-like characteristics, including potency, selectivity, and pharmacokinetic profiles.

Recent studies have demonstrated the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluoren-9-yl component in 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid aligns with this trend, making it a promising candidate for further investigation. Additionally, the presence of an amide bond provides a site for further derivatization, allowing researchers to explore a wide range of chemical modifications.

The compound's potential applications extend beyond traditional drug development. It may also find utility in the synthesis of probes and tools for biochemical research, helping scientists to better understand complex biological systems. For instance, derivatives of this molecule could be used to develop selective inhibitors or activators of specific enzymes or receptors involved in disease pathways.

In conclusion, 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}acetic acid (CAS No. 2172165-03-4) represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features and versatility make it an attractive candidate for further exploration, particularly in the context of modulating protein-protein interactions and developing novel therapeutic agents. As research in this area continues to evolve, compounds like this are likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.